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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Butenoyl chloride, also commonly known as crotonyl chloride, is a reactive acyl chloride
that serves as a versatile building block in organic synthesis. Its bifunctional nature, possessing
both a reactive acyl chloride group and a carbon-carbon double bond, allows for a variety of
chemical transformations. This guide provides an in-depth overview of its chemical and
physical properties, detailed experimental protocols for its synthesis and purification, and a
summary of its key reactions.

Chemical Identity and Properties

2-Butenoyl chloride is a colorless to light yellow liquid with a pungent odor. It is important to
distinguish between its isomers, which are often referenced by different CAS numbers. The (E)-
isomer is frequently assigned CAS number 625-35-4, while 10487-71-5 may refer to the (2)-
isomer or a mixture. The molecular formula for 2-butenoyl chloride is C4aHsCIO[1][2][3].

Physicochemical Data

A summary of the key physicochemical properties of 2-butenoyl chloride is presented in Table
1.
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Property Value Reference

Molecular Formula C4HsCIO [1112113114]

Molecular Weight 104.53 g/mol [21[31[4]

CAS Number 1.0487—71—5, 625-35-4 G
(isomers)

Boiling Point 120-125 °C [4]

Density ~1.09 g/mL at 25 °C

Refractive Index ~1.459 at 20 °C

Flash Point 35°C [2]

Solubility Reacts with water [2]

Experimental Protocols
Synthesis of 2-Butenoyl Chloride from Crotonic Acid

A common method for the preparation of 2-butenoyl chloride is the reaction of crotonic acid
with a chlorinating agent, such as thionyl chloride (SOCI2).

Materials:

Crotonic acid

Thionyl chloride

Distillation apparatus

Heating mantle

Stirring apparatus

Procedure:
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« In a round-bottom flask equipped with a reflux condenser and a gas trap (to neutralize the
HCIl and SOz byproducts), place crotonic acid.

» Slowly add an excess of thionyl chloride to the flask with stirring. A typical molar ratio is 1:1.5
to 1:2 of crotonic acid to thionyl chloride.

e The reaction mixture is then gently heated to reflux. The progress of the reaction can be
monitored by the cessation of gas evolution.

 After the reaction is complete, the excess thionyl chloride is removed by distillation.

e The resulting crude 2-butenoyl chloride is then purified by fractional distillation under
atmospheric or reduced pressure.

Purification by Fractional Distillation

Due to its reactivity, 2-butenoyl chloride may contain impurities from its synthesis or
degradation. Fractional distillation is the primary method for its purification.

Procedure:
e The crude 2-butenoyl chloride is placed in a distillation flask with a fractionating column.

e The apparatus is heated, and the fraction that distills at the boiling point of 2-butenoyl
chloride (approximately 120-125 °C at atmospheric pressure) is collected.

e |tis crucial to perform the distillation in a moisture-free environment to prevent hydrolysis of
the acyl chloride.

Chemical Reactivity and Mechanisms

The reactivity of 2-butenoyl chloride is dominated by the electrophilic nature of the carbonyl
carbon. It readily undergoes nucleophilic acyl substitution reactions with a variety of
nucleophiles.

Nucleophilic Acyl Substitution
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The general mechanism involves the addition of a nucleophile to the carbonyl carbon, forming
a tetrahedral intermediate, followed by the elimination of the chloride leaving group to
regenerate the carbonyl group.

Reaction with Alcohols (Esterification): 2-Butenoyl chloride reacts with alcohols to form the
corresponding butenoate esters. This reaction is often carried out in the presence of a non-
nucleophilic base, such as pyridine or triethylamine, to neutralize the HCI byproduct.

Reaction with Amines (Amide Formation): Primary and secondary amines react readily with 2-
butenoyl chloride to yield N-substituted 2-butenamides. As with esterification, a base is
typically used to scavenge the generated HCI.

Visualizations

The following diagrams illustrate the synthesis and key reaction pathway of 2-butenoyl
chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2-Butenoyl chloride | 625-35-4 | Benchchem [benchchem.com]
e 2. 2-Butenoyl Chloride|High-Purity Research Chemical [benchchem.com]

¢ 3. (E)-2-Butenoyl chloride | 625-35-4 [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b145612?utm_src=pdf-body-img
https://www.benchchem.com/product/b145612?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/B145612
https://www.benchchem.com/product/b107931
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2381592.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 4. 2-Butenoyl chloride (CAS 10487-71-5) - Chemical & Physical Properties by Cheméo
[chemeo.com]

e 5. W0O2004066919A2 - Synthesis of 4amino-2-butenoyl! chlorides and their use in the
preparation of 3-cyano quinolines - Google Patents [patents.google.com]

 To cite this document: BenchChem. [A Technical Guide to 2-Butenoyl Chloride: Properties,
Synthesis, and Reactivity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145612#2-butenoyl-chloride-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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